Cas no 2586127-21-9 (1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene)

1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene structure
2586127-21-9 structure
Product Name:1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene
CAS No:2586127-21-9
MF:C14H12FIO
MW:342.1474
CID:5077179
Update Time:2022-06-06

1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene
    • Inchi: 1S/C14H12FIO/c1-10-7-8-12(14(16)13(10)15)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
    • InChI Key: ZNGZIEPEGLKKHL-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C([H])([H])[H])C([H])=C([H])C=1OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 230
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2

1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene
2586127-21-9 95%
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AR021PQ9-1g
1-(Benzyloxy)-3-fluoro-2-iodo-4-methylbenzene
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